Cas no 2025483-22-9 (Methyl 3-cyclopentyl-3-propyloxirane-2-carboxylate)

• Product Name: Methyl 3-cyclopentyl-3-propyloxirane-2-carboxylate
• CAS No: 2025483-22-9
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 6245944
• PubChem ID: 165871976
• Update Time: 2025-05-20

Methyl 3-cyclopentyl-3-propyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2025483-22-9
• methyl 3-cyclopentyl-3-propyloxirane-2-carboxylate
• EN300-700100
• Methyl 3-cyclopentyl-3-propyloxirane-2-carboxylate

• Inchi： 1S/C12H20O3/c1-3-8-12(9-6-4-5-7-9)10(15-12)11(13)14-2/h9-10H,3-8H2,1-2H3
• InChI Key： LUXAKWWBOTXMII-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C1(CCC)C1CCCC1

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 3-cyclopentyl-3-propyloxirane-2-carboxylate

Methyl 3-cyclopentyl-3-propyloxirane-2-carboxylate (CAS No. 2025483-22-9): A Comprehensive Overview

Methyl 3-cyclopentyl-3-propyloxirane-2-carboxylate (CAS No. 2025483-22-9) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in the synthesis of bioactive molecules and the development of novel therapeutic agents. The presence of an oxirane ring, also known as an epoxide, in its structure makes it a versatile intermediate in various chemical transformations.

The Methyl 3-cyclopentyl-3-propyloxirane-2-carboxylate molecule is derived from a combination of cyclopentyl and propyl groups attached to an oxirane core, which is further esterified with methanol. This structural arrangement imparts specific reactivity and steric properties that are exploited in synthetic chemistry. The oxirane ring is particularly noteworthy as it can undergo various reactions, including nucleophilic ring opening, which is a cornerstone in the synthesis of complex organic molecules.

In recent years, there has been a surge in research focused on the development of novel oxirane derivatives due to their broad spectrum of biological activities. The Methyl 3-cyclopentyl-3-propyloxirane-2-carboxylate has been investigated for its potential role in the synthesis of pharmacophores that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The cyclopentyl group contributes to the molecule's lipophilicity, which can enhance its ability to cross biological membranes, making it an attractive candidate for drug delivery systems.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The oxirane ring can be selectively modified to introduce diverse functional groups, allowing chemists to tailor the molecule's properties for specific applications. For instance, recent studies have demonstrated the use of Methyl 3-cyclopentyl-3-propyloxirane-2-carboxylate in the synthesis of protease inhibitors, which are crucial in treating various inflammatory and infectious diseases. The ability to modify the oxirane ring opens up endless possibilities for creating novel drug candidates.

The synthesis of Methyl 3-cyclopentyl-3-propyloxirane-2-carboxylate involves multi-step organic reactions that highlight the compound's complexity and synthetic appeal. Traditional methods often involve the reaction of cyclopentanone derivatives with propionaldehyde under acidic conditions, followed by esterification with methanol. However, modern synthetic approaches have explored catalytic methods that improve yield and reduce byproducts, making the process more efficient and environmentally friendly.

The applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. The unique reactivity of the oxirane ring allows for the creation of polymers with tailored properties, such as biodegradable plastics and specialty coatings. Additionally, derivatives of Methyl 3-cyclopentyl-3-propyloxirane-2-carboxylate have shown promise as intermediates in the synthesis of agrochemicals that offer enhanced crop protection properties.

In conclusion, Methyl 3-cyclopentyl-3-propyloxirane-2-carboxylate (CAS No. 2025483-22-9) represents a fascinating compound with a wide range of potential applications. Its structural features and reactivity make it a valuable tool in synthetic chemistry and pharmaceutical research. As our understanding of organic chemistry continues to evolve, compounds like this one will undoubtedly play a crucial role in the development of new drugs and materials that improve human health and quality of life.